2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-cyclopentylacetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-cyclopentylacetamide
• InChI: InChI=1S/C17H18ClN3OS/c18-13-7-5-12(6-8-13)15-9-10-17(21-20-15)23-11-16(22)19-14-3-1-2-4-14/h5-10,14H,1-4,11H2,(H,19,22)
• InChI Key: RUKVRGPVMRXSLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClN3OS
• Molecular Weight: 347.9 g/mol
• CAS No.: 872688-50-1

Description

The compound “2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-cyclopentylacetamide” has a molecular formula of C17H18ClN3OS. It is a chemical compound that falls under the category of organic compounds. The molecular weight of this compound is 347.86.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridazine ring attached to a chlorophenyl group and a sulfanyl group. This sulfanyl group is further connected to a cyclopentylacetamide group.

Scientific Research Applications

Vibrational Spectroscopy and Molecular Analysis

• The compound has been characterized using vibrational spectroscopy techniques like Raman and Fourier transform infrared spectroscopy. These studies, combined with ab initio calculations, provide detailed insights into its molecular structure and interactions (Jenepha Mary, Pradhan, & James, 2022).

Synthesis and Pharmacological Evaluation

• A series of derivatives of this compound were synthesized and evaluated for their antibacterial and anti-enzymatic potential. This research highlights the compound's significance in developing new pharmaceutical agents (Nafeesa, Aziz‐ur‐Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).

Crystal Structure Analysis

• The crystal structures of various derivatives of this compound have been examined, providing valuable insights into their molecular conformations and potential interactions (Subasri, Kumar, Sinha, Jayaprakash, Viswanathan, & Velmurugan, 2017).

Inhibition of Corrosion

• Studies on the substitution of an oxygen atom by sulphur in a pyridazinic molecule, similar to the compound , show significant implications in inhibiting corrosion of steel. This suggests potential industrial applications (Bouklah, Benchat, Aouniti, Hammouti, Benkaddour, Lagrenée, Vezin, & Bentiss, 2004).

Computational and Spectroscopic Characterization

• Density Functional Theory (DFT) calculations and Hirshfeld surface analysis have been utilized to understand the compound's structure and properties. This indicates the compound's relevance in computational chemistry and molecular design (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).

Antimicrobial and Antitubercular Activities

• Some derivatives of the compound have shown potential as antimicrobial and antitubercular agents. This demonstrates its potential in addressing infectious diseases and drug-resistant pathogens (Fathima, Vagdevi, Jayanna, Shafeeulla, & Subbaraju, 2021).